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Compound of Interest

Compound Name: ML365

Cat. No.: B609156 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential guidance on the proper handling of moisture-absorbing dimethyl

sulfoxide (DMSO) for experiments involving the TASK1 inhibitor, ML365. Adherence to these

protocols is critical for ensuring experimental reproducibility and the stability of ML365.

Frequently Asked Questions (FAQs)
Q1: Why is the handling of DMSO so critical when working with ML365?

A1: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1]

[2][3] This absorbed water can alter the physicochemical properties of DMSO, potentially

leading to the degradation of ML365, or causing it to precipitate out of solution, thereby

affecting the accuracy and reproducibility of your experimental results.[4][5]

Q2: What is the recommended grade of DMSO for preparing ML365 stock solutions?

A2: For optimal results, it is recommended to use anhydrous (≤0.1% water) or molecular

biology grade DMSO. This minimizes the initial water content in your solvent, providing a more

stable environment for ML365.

Q3: How should I store my main container of DMSO?

A3: Your primary DMSO container should be stored in a cool, dark, and dry place with a tightly

sealed cap to prevent moisture absorption and degradation from light.[2][6] Ideal storage
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temperatures are between 15°C and 30°C.[1][6]

Q4: ML365 is soluble in DMSO but not in water. How does absorbed water in DMSO affect

ML365?

A4: The presence of water in DMSO can significantly decrease the solubility of lipophilic

compounds like ML365.[7] This can lead to the precipitation of the compound from the stock

solution, especially during freeze-thaw cycles, resulting in an inaccurate final concentration in

your experiments.[5]

Q5: How many times can I safely freeze and thaw my ML365 stock solution in DMSO?

A5: While some studies suggest that multiple freeze-thaw cycles (up to 11) might not cause

significant compound loss for many substances, it is best practice to minimize these cycles.[4]

[8] For ML365, it is recommended to aliquot the stock solution into smaller, single-use volumes

to avoid repeated freezing and thawing.[9]
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Problem Potential Cause Recommended Solution

Precipitate observed in ML365

stock solution upon thawing.

1. Water absorption in DMSO,

reducing ML365 solubility.[5]2.

Supersaturation of the

solution.

1. Gently warm the solution to

room temperature and vortex

to redissolve. If precipitation

persists, the stock may be

compromised.2. Prepare fresh

stock solution using new,

anhydrous DMSO.3. Ensure

DMSO vials are warmed to

room temperature before

opening to prevent

condensation.[10]

Inconsistent or lower-than-

expected activity of ML365 in

assays.

1. Inaccurate concentration

due to ML365 precipitation.2.

Degradation of ML365 due to

excessive water in DMSO.[4]

[11]

1. Prepare a fresh dilution from

a new aliquot of the stock

solution.2. If the problem

continues, prepare a new

stock solution using anhydrous

DMSO and a fresh vial of

ML365.3. Verify the water

content of your DMSO if

possible.

Difficulty dissolving ML365

powder in DMSO.

1. The DMSO may have

absorbed a significant amount

of water.2. Insufficient

vortexing or sonication.

1. Use a fresh, unopened

bottle of anhydrous DMSO.2.

After adding DMSO, vortex the

solution thoroughly. If needed,

a brief sonication in a water

bath can aid dissolution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML365 Stock
Solution in Anhydrous DMSO
Materials:
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ML365 powder

Anhydrous DMSO (≤0.1% water)

Sterile, amber glass vial with a Teflon-lined screw cap[10]

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Methodology:

Preparation: Allow the sealed container of anhydrous DMSO and the vial of ML365 to

equilibrate to room temperature before opening. This minimizes the condensation of

atmospheric moisture into the cold solvent or onto the compound.[10]

Weighing: Accurately weigh the desired amount of ML365 powder in a sterile microcentrifuge

tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.605 mg of ML365
(Molecular Weight: 360.45 g/mol ).

Dissolution: Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the

tube containing the ML365 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the ML365 is completely dissolved. A

brief sonication can be used if necessary.

Aliquoting and Storage: Dispense the stock solution into single-use aliquots in sterile, amber

microcentrifuge tubes or glass vials with Teflon-lined caps. Store the aliquots at -20°C as

recommended for ML365.[9]

Visual Guides
Workflow for Handling Hygroscopic DMSO
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Caption: Workflow for preparing ML365 stock solution with hygroscopic DMSO.
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Precipitate observed
in ML365 stock?

Warm to RT and vortex

Does it redissolve?

Use solution cautiously.
Consider preparing fresh stock.

Yes

Stock is compromised.
Discard and prepare new stock.

No

Use new, anhydrous DMSO
and fresh ML365 vial.
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Caption: Decision-making flowchart for troubleshooting ML365 precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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Contact
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